Cas no 2088945-26-8 (tert-Butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate)

• Product Name: tert-Butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate
• CAS No: 2088945-26-8
• MF: C₁₅H₁₂ClF₄NO₃
• MW: 365.707297325134
• MDL: MFCD31009117
• CID: 5173848
• Update Time: 2025-05-21

tert-Butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate

• MDL： MFCD31009117
• Inchi： 1S/C15H12ClF4NO3/c1-14(2,3)24-13(23)7(6-21)12(22)10-9(17)5-4-8(11(10)16)15(18,19)20/h4-5,7H,1-3H3
• InChI Key： GTZOVTJJEPIGQG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC=C(C=1C(C(C#N)C(=O)OC(C)(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• XLogP3: 4.2
• Topological Polar Surface Area: 67.2

Additional information on tert-Butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate

tert-Butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate: A Comprehensive Overview

The compound tert-butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate, with the CAS number 2088945-26-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a cyano substituent, and a trifluoromethyl-substituted phenyl ring. The presence of these functional groups endows the compound with unique chemical properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The trifluoromethyl group, for instance, is known to enhance the stability and bioavailability of molecules, while the cyano group can act as a bioisostere for carboxylic acids, offering improved pharmacokinetic profiles. Researchers have explored its role as a building block in the synthesis of bioactive compounds, including kinase inhibitors and anti-inflammatory agents.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The phenyl ring with chloro and fluoro substituents contributes to its aromaticity and electronic properties, making it suitable for use in organic electronics. Recent advancements in this area have demonstrated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. Its ability to form stable charge transfer complexes has been exploited to enhance device performance.

The synthesis of tert-butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate involves a multi-step process that typically begins with the preparation of the substituted phenyl derivative. This is followed by esterification with tert-butanol under controlled conditions to yield the final product. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as microwave-assisted synthesis and catalytic methods.

Environmental considerations are also a critical aspect of this compound's development. Studies have been conducted to assess its biodegradability and ecological impact. Results indicate that under specific environmental conditions, the compound undergoes degradation via hydrolytic pathways, reducing its persistence in natural systems. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, tert-butyl 3-[(2'-chloro-6'-fluoro-3'-(trifluoromethyl))phenyl]-2-cyano-3-oxopropanoate represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation.